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Compound of Interest

Compound Name: Ammonium tetrachloroplatinate(ll)

Cat. No.: B083347

For Researchers, Scientists, and Drug Development Professionals

Ammonium tetrachloroplatinate(ll), with the chemical formula (NH4)2[PtCl4], is an inorganic
salt that serves as a critical precursor in the synthesis of a wide array of platinum(ll)
complexes. Its significance is particularly pronounced in the fields of catalysis and medicinal
chemistry, where it is a key starting material for platinum-based catalysts and anticancer
therapeutics, most notably cisplatin. This guide provides a comprehensive overview of the core
physical and chemical properties of (NHa4)2[PtCls], detailed experimental protocols for its
characterization, and visual workflows for its key transformations.

Physical and Chemical Properties

Ammonium tetrachloroplatinate(ll) is a dark ruby-red crystalline solid. The compound is
comprised of ammonium cations (NH4*) and square planar tetrachloroplatinate(ll) anions
([PtCla]?).

Quantitative Data Summary

The key physical and chemical properties of (NHs)2[PtCls] are summarized in the tables below
for easy reference and comparison.

Table 1: General and Physical Properties
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Property

Value Reference

Molecular Formula

(NHa4)2[PtCl4] or HsClaN2Pt

Molar Mass 372.97 g/mol
Dark ruby-red or red crystalline
Appearance .
solid/powder
Density 2.94 g/cm3 (at 20°C)
Melting Point 140 °C (Decomposes)

Table 2: Solubility Profile

Solvent Solubility Reference
Water Soluble

Ethanol Insoluble

Dilute Hydrochloric Acid Soluble

Dilute Ethanol Soluble

Table 3: Crystallographic and Thermochemical Data

Property

Value Reference

Crystal System

Tetragonal

Space Group

P4/mmm (No. 123)

Standard Molar Enthalpy of
Formation (AfH®)

-800.8 kJ/mol (at 298.15 K,
solid)

Molar Heat Capacity (Cp)

238 J/(mol-K) (at 298.15 K,
solid)

Experimental Protocols
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This section details the methodologies for the synthesis and characterization of (NHa4)2[PtCla].

Synthesis of Ammonium Tetrachloroplatinate(ll)

The synthesis of (NHa)2[PtCla] typically involves the reduction of an ammonium
hexachloroplatinate(IV) ((NHa)2[PtCle]) intermediate.

Protocol: Reduction of Ammonium Hexachloroplatinate(IV)

Starting Material Preparation: Begin with a solution of hexachloroplatinic acid (H2PtCls).

o Precipitation of Intermediate: Add a solution of an ammonium salt, such as ammonium
chloride (NH4Cl), to the hexachloroplatinic acid solution to precipitate ammonium
hexachloroplatinate(lV).

¢ Reduction Step: Synthesize diammonium tetrachloroplatinate(ll) by the reduction of the
ammonium hexachloroplatinate(lV) intermediate using a reducing agent like ammonium
oxalate ((NH4)2C204). The reaction proceeds as follows: (NHa)2[PtCls] + (NH4)2C204 —
(NHa4)2[PtCla] + 2NH4Cl + 2CO2

« |solation and Purification: The resulting (NHa4)2[PtCls] product is then isolated from the
reaction mixture, typically through filtration, washed to remove impurities, and dried.

Characterization Methodologies
2.2.1 Single-Crystal X-ray Diffraction (XRD)

This technique is used to determine the precise arrangement of atoms within the crystal lattice,
confirming the square planar geometry of the [PtCls]2~ anion and providing data on bond
lengths and angles.

Methodology:

o Crystal Growth: Grow single crystals of (NH4)2[PtClas] suitable for diffraction. This is typically
achieved by slow evaporation of a saturated aqueous solution of the compound.

e Crystal Mounting: Select a high-quality single crystal and mount it on a goniometer head.
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» Data Collection: Place the mounted crystal in an X-ray diffractometer. A monochromatic X-
ray beam (e.g., Mo Ka, A = 0.7107 A) is directed at the crystal. The crystal is rotated, and the
diffraction patterns are collected on an area detector.

o Structure Solution and Refinement: The collected diffraction data is processed to determine
the unit cell dimensions and space group. The structure is then solved using direct methods
or Patterson methods and refined using least-squares techniques to yield the final atomic
coordinates and structural parameters.

2.2.2 Thermogravimetric Analysis (TGA)

TGA is employed to study the thermal stability and decomposition pathway of (NHa4)2[PtCla]. It
measures the change in mass of the sample as a function of temperature.

Methodology:

o Sample Preparation: Place a small, accurately weighed amount of the (NH4)z[PtCls] sample
(typically 5-10 mg) into an inert crucible (e.g., alumina).

 Instrument Setup: Place the crucible in the TGA furnace. Purge the system with an inert gas
(e.g., nitrogen) to provide a controlled atmosphere.

o Thermal Program: Heat the sample according to a defined temperature program. A typical
program would involve heating from room temperature to a final temperature (e.g., 500°C or
higher) at a constant rate (e.g., 10 °C/min).

o Data Analysis: Record the mass of the sample as a function of temperature. The resulting
TGA curve will show distinct mass loss steps corresponding to the decomposition events.
The thermal decomposition of (NH4)2[PtCls] proceeds in stages, first involving the loss of
ammonium chloride, followed by the loss of the remaining chlorine to yield platinum metal.

2.2.3 Vibrational Spectroscopy (FTIR and Raman)

Infrared (IR) and Raman spectroscopy are used to identify the vibrational modes of the
molecule, providing structural information and confirming the presence of the [PtCls]?>~ and
NHa* ions. The square planar [PtCls]2~ anion belongs to the Dsh point group.
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Methodology:

o Sample Preparation (FTIR): For solid-state analysis, the KBr pellet method is common. A
small amount of the (NHa4)2[PtCla] sample is ground with dry potassium bromide (KBr)
powder and pressed into a thin, transparent pellet.

e FTIR Data Acquisition: The KBr pellet is placed in the sample holder of an FTIR
spectrometer. The spectrum is recorded, typically in the 4000-400 cm~* range, by averaging
multiple scans to improve the signal-to-noise ratio.

o Sample Preparation (Raman): A small amount of the crystalline sample is placed directly into
the sample holder of a Raman spectrometer.

o Raman Data Acquisition: A laser is focused on the sample to excite the Raman scattering.
The scattered light is collected and analyzed by the spectrometer to generate the Raman
spectrum.

o Spectral Analysis: The resulting IR and Raman spectra are analyzed to identify the
characteristic vibrational frequencies corresponding to the Pt-Cl stretching and bending
modes of the [PtCls]2~ anion and the N-H stretching and bending modes of the NHa™* cation.

Key Applications and Reaction Pathways

(NHa4)2[PtCl4] is a cornerstone for the synthesis of platinum-based drugs. The most prominent
application is in the production of cisplatin (cis-diamminedichloridoplatinum(ll)), a potent
anticancer agent.

Synthesis of Cisplatin (Dhara Method)

The Dhara synthesis is a widely adopted, multi-step method that reliably produces the cis
iIsomer by leveraging the trans effect. The workflow, starting from the tetrachloroplatinate(ll)
anion, is outlined below.
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+2 AgNOs
+2 NHs3 (in H20) +2KCl

+4KI
[PtCla]~ in H20; Ammonia) - 2Agl (s, Chloride Source’ cis-[Pt(NH3)2Cl2]
(from (NHa)2[PtCla]) (Cisplatin)

Further Heating

(NHe2[PICIH] (&) A (Heat, ~140-300°C) =( ) (>300°C) :

Click to download full resolution via product page

« To cite this document: BenchChem. [An In-depth Technical Guide to Ammonium
Tetrachloroplatinate(ll)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b083347#physical-and-chemical-properties-of-nh-ptcl]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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